Cas no 89302-78-3 (Benzonitrile, 4-(1,2-propadienyl)-)
89302-78-3 structure
Product Name:Benzonitrile, 4-(1,2-propadienyl)-
CAS No:89302-78-3
MF:C10H7N
MW:141.169282197952
CID:604887
PubChem ID:13257081
Update Time:2025-04-19
Benzonitrile, 4-(1,2-propadienyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 4-(1,2-propadienyl)-
- 4-propa-1,2-dienylbenzonitrile
- 4-Propadienylbenzonitrile
- DTXSID90532441
- 89302-78-3
-
- Inchi: 1S/C10H7N/c1-2-3-9-4-6-10(8-11)7-5-9/h3-7H,1H2
- InChI Key: ZIYHYNTZMGJGAK-UHFFFAOYSA-N
- SMILES: N#CC1C=CC(C=C=C)=CC=1
Computed Properties
- Exact Mass: 141.057849228g/mol
- Monoisotopic Mass: 141.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 23.8Ų
Benzonitrile, 4-(1,2-propadienyl)- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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